![molecular formula C23H27N3O2 B2667192 N-(2-(1H-indol-3-yl)ethyl)-4-(4-methoxypiperidin-1-yl)benzamide CAS No. 2034306-12-0](/img/structure/B2667192.png)
N-(2-(1H-indol-3-yl)ethyl)-4-(4-methoxypiperidin-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(1H-indol-3-yl)ethyl)-4-(4-methoxypiperidin-1-yl)benzamide, also known as BU09059, is a novel compound that has been of interest to scientists due to its potential use in the treatment of various neurological disorders.
Scientific Research Applications
- Naproxen , a nonsteroidal anti-inflammatory drug (NSAID), shares structural similarities with this compound. Naproxen is commonly used to treat pain, menstrual cramps, and inflammatory diseases like rheumatoid arthritis. It works by inhibiting both cyclooxygenase (COX) isoenzymes (COX-1 and COX-2), leading to analgesic and anti-inflammatory effects .
- Ongoing trials suggest that naproxen could combine broad-spectrum antiviral activity with its anti-inflammatory action, potentially reducing severe respiratory mortality associated with COVID-19 .
- Combining the diverse pharmacological properties of tryptamine (a biogenic amine) with the anti-inflammatory properties of naproxen, researchers synthesized this hybrid molecule. Tryptamine derivatives play essential roles in the central nervous system, regulating processes like sleep, cognition, and behavior .
- Tryptamine derivatives, including this compound, share structural features with neuromodulators and psychedelic substances. Their presence in the human body suggests involvement in temperature regulation, memory, and behavior .
- Tryptamine is a precursor to serotonin (5-hydroxytryptamine), a crucial signaling hormone in the body. Understanding the interplay between tryptamine derivatives and serotonin can provide insights into various physiological processes .
- Indole derivatives, including tryptamine, are naturally occurring in plants. Indole-3-acetic acid, derived from tryptophan, acts as a plant hormone. Investigating the effects of this compound on plant growth and development could be relevant .
- Researchers have fully analyzed and characterized this compound using techniques such as 1H and 13C-NMR, UV, IR, and mass spectral data. Understanding its structure and properties contributes to drug development and structural determination .
Anti-Inflammatory and Analgesic Effects
Hybrid Molecule for Antiviral Activity
Neuromodulation and Behavior
Serotonin Signaling
Plant Hormone Analog
Drug Development and Structural Analysis
properties
IUPAC Name |
N-[2-(1H-indol-3-yl)ethyl]-4-(4-methoxypiperidin-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2/c1-28-20-11-14-26(15-12-20)19-8-6-17(7-9-19)23(27)24-13-10-18-16-25-22-5-3-2-4-21(18)22/h2-9,16,20,25H,10-15H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGWVGRWFBHOMNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)C(=O)NCCC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1H-indol-3-yl)ethyl]-4-(4-methoxypiperidin-1-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.